Cas no 67086-82-2 (2-(4-methylphenyl)-1,3-thiazolidine)

• Product Name: 2-(4-methylphenyl)-1,3-thiazolidine
• CAS No: 67086-82-2
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD00222822
• CID: 1071466
• PubChem ID: 2771069
• Update Time: 2025-04-20

2-(4-methylphenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)-1,3-thiazolane
• 2-(4-methylphenyl)-thiazolidine
• 2-(p-Methylphenyl)thiazolidine
• 2-(p-Tolyl)thiazolidine
• methylphenylthiazolane
• Thiazolidine,2-(p-tolyl)
• 2-(4-methylphenyl)-1,3-thiazolidine
• 2-p-Tolyl-thiazolidine
• EU-0012794
• A923841
• SCHEMBL10896316
• AKOS005073464
• DTXSID20902638
• MLS000678439
• J-506570
• CHEMBL1372580
• SMR000323917
• BRN 1211249
• NCGC00246620-01
• EN300-235792
• MFCD00222822
• MB-0801
• Oprea1_209610
• Thiazolidine, 2-(p-tolyl)-
• 2-(4-Methylphenyl)thiazolidine
• Q27203884
• 67086-82-2
• SR-01000500433
• F1912-0010
• HMS1655H11
• 2-p-Tolyl-thiazolidine, AldrichCPR
• HMS2725N14
• SR-01000500433-1
• NoName_3177
• CHEBI:117248
• F0804-0676

• MDL： MFCD00222822
• Inchi： 1S/C10H13NS/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： NLKGQUAQKCOAHV-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 179.07700
• Monoisotopic Mass: 179.07687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.088
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.577
• PSA: 37.33000
• LogP: 2.65880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes